Cas no 62471-04-9 (2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl-)
62471-04-9 structure
Product Name:2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl-
CAS No:62471-04-9
MF:C13H18O5
MW:254.279024600983
CID:443732
PubChem ID:13422120
Update Time:2025-04-19
2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl-
- 6,7-dimethoxy-2,2-dimethyl-3,4-dihydrochromene-3,4-diol
- DTXSID60540336
- 62471-04-9
- 6,7-Dimethoxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-3,4-diol
-
- Inchi： 1S/C13H18O5/c1-13(2)12(15)11(14)7-5-9(16-3)10(17-4)6-8(7)18-13/h5-6,11-12,14-15H,1-4H3
- InChI Key： KDBPMZIJPQTMCF-UHFFFAOYSA-N
- SMILES： O1C2C=C(C(=CC=2C(C(C1(C)C)O)O)OC)OC
Computed Properties
- Exact Mass: 254.11544
- Monoisotopic Mass: 254.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- PSA: 68.15
2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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